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Compound of Interest

Compound Name: Isradipine

Cat. No.: B148454

Essential Safety and Handling Guide for
Isradipine

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the handling of Isradipine, a dihydropyridine calcium channel
blocker.

Hazard Identification and Personal Protective
Equipment

Isradipine presents several hazards that necessitate the use of appropriate personal
protective equipment (PPE). The compound is classified as toxic if swallowed, causes serious
eye irritation, and is very toxic to aquatic life with long-lasting effects.[1][2][3]

Summary of Hazards:
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Hazard Statement

GHS Classification

H301: Toxic if swallowed

Acute Toxicity, Oral (Category 3)

H319: Causes serious eye irritation

Serious Eye Damage/Eye lIrritation (Category
2A)

H372: Causes damage to organs through

prolonged or repeated exposure

Specific Target Organ Toxicity - Repeated
Exposure (Category 1)

H410: Very toxic to aquatic life with long lasting

effects

Hazardous to the Aquatic Environment, Acute
Hazard (Category 1) and Chronic Hazard
(Category 1)

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling Isradipine, the following PPE is mandatory:

PPE Item

Specification

Eye Protection

Safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US).[2][4]

Hand Protection

Protective gloves. Gloves must be inspected

prior to use.[2][4]

Skin and Body Protection

Impervious clothing, such as a lab coat.[2]

Respiratory Protection

A suitable respirator should be used if dust is
generated and ventilation is inadequate.[2]

Ensure adequate ventilation.[2][5]

Operational Plan for Handling and Disposal

A clear, step-by-step plan is crucial for the safe handling and disposal of Isradipine.

Step 1: Receiving and Storage

» Upon receipt, inspect the container for any damage or leaks.
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» Store the compound in a tightly sealed container in a cool, well-ventilated area.[2]
o Keep it away from direct sunlight and sources of ignition.[2]

 Recommended storage temperatures are -20°C for the powder and -80°C when in solvent.

[2][6]

Step 2: Handling and Preparation of Solutions

All handling should be performed in a designated area, preferably in a chemical fume hood
to avoid inhalation of dust or aerosols.[2]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1][2]

Isradipine is practically insoluble in water but soluble in ethanol, acetone, chloroform, and
methylene chloride.[7][8]

Step 3: Accidental Release Measures

In case of a spill, evacuate personnel to a safe area.[5]

Use full personal protective equipment.[5]

Avoid breathing dust or vapors.[5]

Prevent further leakage or spillage if safe to do so.[5]

Collect the spillage and dispose of it as hazardous waste.[2]

Keep the product away from drains and water courses.[2][5]
Step 4: First Aid Measures

 |If Swallowed: Get emergency medical help immediately.[9] Rinse mouth.[2][9] Do NOT
induce vomiting.[5]
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 If in Eyes: Rinse cautiously with water for several minutes.[9] Remove contact lenses, if
present and easy to do. Continue rinsing.[9] Promptly call a physician.[2][5]

e On Skin: Rinse skin thoroughly with large amounts of water.[2][5] Remove contaminated
clothing and shoes and call a physician.[2][5]

e If Inhaled: Immediately relocate the person to fresh air.[2][5] If breathing is difficult, give
cardiopulmonary resuscitation (CPR).[5]

Step 5: Disposal Plan

o Dispose of the substance and its container in accordance with all applicable country, federal,
state, and local regulations.[2]

e The product may be burned in a chemical incinerator equipped with an afterburner and
scrubber.[4]

» Do not dispose of it with household trash or flush it down the toilet unless specifically
instructed to do so.[10][11]

e For disposal of unused medicine, it is recommended to use a drug take-back program if
available.[10] If not, the medicine can be mixed with an unappealing substance like dirt or cat
litter, placed in a sealed plastic bag, and then thrown in the household trash.[10][11]

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for Isradipine.

Lethal Dose (LD50)

. Route of | Lethal
Species . . . Reference
Administration Concentration
(LC50)
Mice Oral > 200 mg/kg [71[12]
Rabbits Oral ~ 50 mg/kg [71[12]
Rats Oral > 2000 mg/kg [71[12]
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Isradipine Handling and Disposal Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of
Isradipine.
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Isradipine Handling and Disposal Workflow

Handling Protocol

Receiving and Storage
- Inspect container
- Store at recommended temperature

Proceed to use

Preparation
- Use chemical fume hood
- Wear appropriate PPE

'

Active Handling
- Avoid contact and inhalation
- No eating, drinking, or smoking

Contingency Plans

Generate waste Accidental Spill Personal Exposure
\
\
\
\
\
\
\‘

Decontamination
- Wash hands thoroughly
- Clean work surfaces

Generate waste|

Disposal Protocol
Waste Collection First Aid Measures
- Collect in labeled, sealed containers - Follow SDS guidelines

Dispose of contaminated materials

Final Disposal
- Use licensed hazardous waste disposal service
- Follow all regulations

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Isradipine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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